Cas no 1363404-97-0 (Tert-butyl 3-amino-6-cyclopropyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate)

• Product Name: Tert-butyl 3-amino-6-cyclopropyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate
• CAS No: 1363404-97-0
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• CID: 2736996
• PubChem ID: 71741779
• Update Time: 2025-07-18

Tert-butyl 3-amino-6-cyclopropyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-6-cyclopropyl-4,6-dihydro-1H-pyrrolo[3,4-c]pyrazole-5-carboxylate
• TERT-BUTYL 3-AMINO-6-CYCLOPROPYL-4,6-DIHYDROPYRROLO[3,4-C]PYRAZOLE-5(1H)-CARBOXYLATE
• 1363404-97-0
• tert-Butyl3-amino-6-cyclopropyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate
• DTXSID20857174
• Tert-butyl 3-amino-6-cyclopropyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate

• Inchi： 1S/C13H20N4O2/c1-13(2,3)19-12(18)17-6-8-9(15-16-11(8)14)10(17)7-4-5-7/h7,10H,4-6H2,1-3H3,(H3,14,15,16)
• InChI Key： TWKWSZYXQVEKLI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2C(N)=NNC=2C1C1CC1)=O

Computed Properties

• Exact Mass: 264.15862589Da
• Monoisotopic Mass: 264.15862589Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles Pyrrolopyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles

Additional information on Tert-butyl 3-amino-6-cyclopropyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate

Tert-butyl 3-amino-6-cyclopropyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate (CAS No. 1363404-97-0): A Comprehensive Overview

Tert-butyl 3-amino-6-cyclopropyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate (CAS No. 1363404-97-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and is characterized by its unique structural features, including a tert-butyl group, an amino group, and a cyclopropyl substituent. These functional groups contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of Tert-butyl 3-amino-6-cyclopropyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate is particularly noteworthy due to its ability to form stable complexes with metal ions and its potential to interact with biological targets. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. The amino group can participate in hydrogen bonding interactions, while the cyclopropyl substituent adds flexibility and conformational diversity.

Recent studies have explored the pharmacological properties of Tert-butyl 3-amino-6-cyclopropyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate in various disease models. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. This suggests that it may have therapeutic potential in treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

Another promising application of Tert-butyl 3-amino-6-cyclopropyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate is in the field of oncology. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Additionally, it has been shown to enhance the efficacy of conventional chemotherapeutic agents like cisplatin and doxorubicin, suggesting its potential as a chemosensitizer.

In the realm of neurodegenerative diseases, Tert-butyl 3-amino-6-cyclopropyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate has shown promise as a neuroprotective agent. Research has indicated that it can reduce oxidative stress and prevent neuronal cell death in models of Alzheimer's disease and Parkinson's disease. This is attributed to its ability to scavenge free radicals and inhibit the activation of microglia, which are key players in neuroinflammation.

The synthetic route for Tert-butyl 3-amino-6-cyclopropyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate involves a series of well-defined chemical transformations. Typically, the synthesis begins with the formation of a pyrazole core through a cyclization reaction between an appropriate hydrazine derivative and an α-ketoester or α-ketonitrile. Subsequent functionalization steps introduce the tert-butyl and cyclopropyl groups via selective substitution reactions. The final step involves the introduction of the amino group through amination or reductive amination.

The physical properties of Tert-butyl 3-amino-6-cyclopropyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate are also important for its practical applications. It is generally a solid at room temperature with good thermal stability. Its solubility profile can be optimized by adjusting pH or using co-solvents, which is crucial for formulation development in pharmaceutical settings.

In conclusion, Tert-butyl 3-amino-6-cyclopropyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate (CAS No. 1363404-97-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.